4-Amino-2-(4-fluorophenyl)butanoic acid hydrochloride

• IUPAC Name: 4-amino-2-(4-fluorophenyl)butanoic acid;hydrochloride
• InChI: InChI=1S/C10H12FNO2.ClH/c11-8-3-1-7(2-4-8)9(5-6-12)10(13)14;/h1-4,9H,5-6,12H2,(H,13,14);1H
• InChI Key: LHNDDVODQXXGKE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(CCN)C(=O)O)F.Cl
• Molecular Formula: C10H13ClFNO2
• Molecular Weight: 233.67 g/mol
• CAS No.: 1909326-76-6

Description

4-Amino-2-(4-fluorophenyl)butanoic acid hydrochloride is a useful research compound. Its molecular formula is C10H13ClFNO2 and its molecular weight is 233.67. The purity is usually 95%.
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Scientific Research Applications

However, research on related compounds and their applications in various scientific fields can provide insight into how similar compounds could potentially be applied. For example, studies on fluorinated compounds and their unique properties, such as increased stability and altered biological activity, could offer analogous insights. Fluorinated amino acids, for example, have been explored for their utility in enhancing protein stability and altering protein interactions, demonstrating the potential of fluorine-containing compounds in bioengineering and pharmaceutical development (Buer & Marsh, 2012).

Moreover, the development of fluorescent chemosensors based on fluorophore platforms for detecting various analytes highlights the versatility of fluorine-containing compounds in analytical chemistry and diagnostic applications. Such chemosensors have been applied for detecting metal ions, anions, and neutral molecules, showcasing the broad utility of fluorine in enhancing selectivity and sensitivity of detection methods (Roy, 2021).

It's also worth noting that the environmental behavior and potential impacts of fluorinated herbicides, such as 2,4-dichlorophenoxyacetic acid, have been studied extensively. These investigations provide valuable information on the environmental fate, ecotoxicological effects, and management strategies for fluorine-containing compounds, which could be relevant for assessing and managing the environmental aspects of similar compounds (Islam et al., 2017).

Mechanism of Action

“4-Amino-2-(4-fluorophenyl)butanoic acid hydrochloride” is a GABA B receptor agonist. It is selective for the GABA B receptor over the GABA A receptor.

It is stored at room temperature. The physical form of the compound is solid.

Safety and Hazards

The compound has a GHS07 signal word “Warning” and the hazard statements include H302, H315, H319, H335. The precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, P501.